Cas no 2171726-15-9 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4,4-difluoropiperidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4,4-difluoropiperidine-3-carboxylic acid
• CAS No: 2171726-15-9
• MF: C₂₆H₂₈F₂N₂O₅
• MW: 486.507734298706
• CID: 5940274
• PubChem ID: 165578446
• Update Time: 2025-05-20

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4,4-difluoropiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4,4-difluoropiperidine-3-carboxylic acid
• EN300-1558851
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-4,4-difluoropiperidine-3-carboxylic acid
• 2171726-15-9

• Inchi： 1S/C26H28F2N2O5/c1-2-7-22(23(31)30-13-12-26(27,28)21(14-30)24(32)33)29-25(34)35-15-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,20-22H,2,7,12-15H2,1H3,(H,29,34)(H,32,33)
• InChI Key： OXFIOCORZCDHDV-UHFFFAOYSA-N
• SMILES： FC1(CCN(C(C(CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O)F

Computed Properties

• Exact Mass: 486.19662832g/mol
• Monoisotopic Mass: 486.19662832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4,4-difluoropiperidine-3-carboxylic acid

Chemical Compound CAS No 2171726-15-9: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4,4-difluoropiperidine-3-carboxylic Acid

The compound with CAS No 2171726-15-9, known as 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4,4-difluoropiperidine-3-carboxylic acid, is a complex organic molecule with significant potential in the fields of medicinal chemistry and drug delivery systems. This compound is characterized by its unique structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a piperidine ring, and a difluorinated substituent. The combination of these structural elements makes it a promising candidate for various applications in the pharmaceutical industry.

Recent studies have highlighted the importance of Fmoc-based protecting groups in peptide synthesis and drug design. The Fmoc group is widely used due to its stability under basic conditions and its ability to facilitate precise control over peptide assembly. In the case of CAS No 2171726-15-9, the Fmoc group is attached to an amino acid derivative, creating a molecule with enhanced stability and bioavailability. This makes it an ideal candidate for use in targeted drug delivery systems and enzyme-specific inhibitors.

The piperidine ring in this compound contributes to its structural rigidity and pharmacokinetic properties. Piperidine derivatives are known for their ability to modulate drug absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of a difluorinated substituent further enhances the molecule's lipophilicity, which is crucial for improving its solubility and permeability across biological membranes. Recent research has demonstrated that fluorinated compounds often exhibit superior pharmacokinetic properties compared to their non-fluorinated counterparts, making this compound particularly valuable in drug development.

One of the most exciting aspects of CAS No 2171726-15-9 is its potential as a prodrug. Prodrugs are inactive compounds that are converted into active drugs within the body, offering advantages such as reduced toxicity and improved therapeutic efficacy. The Fmoc group in this compound can be cleaved under specific physiological conditions, releasing the active drug moiety. This mechanism has been extensively studied in recent years, with researchers exploring its application in treating various diseases, including cancer and inflammatory disorders.

Furthermore, the pentanoyl chain in this compound plays a critical role in its pharmacodynamics. This chain enhances the molecule's ability to interact with biological targets, such as enzymes and receptors, thereby improving its therapeutic potential. Recent advancements in computational chemistry have enabled researchers to model the interactions between CAS No 2171726-15-9 and its target proteins with unprecedented accuracy. These studies have provided valuable insights into the molecule's binding affinity and selectivity, paving the way for its use in precision medicine.

In terms of synthesis, CAS No 2171726-15-9 is typically prepared through a multi-step process involving peptide coupling reactions and fluorination techniques. The synthesis begins with the preparation of the Fmoc-amino acid derivative, followed by coupling with the piperidine ring using appropriate coupling agents. The final step involves introducing the difluorinated substituent through electrophilic fluorination or other fluorination methods. This synthesis pathway has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

The application of CAS No 2171726-15-9 extends beyond traditional pharmaceuticals. Its unique properties make it a candidate for use in biomedical imaging, where it can serve as a contrast agent or a targeting ligand for specific tissues or organs. Additionally, this compound has shown promise in nanomedicine, where it can be incorporated into nanoparticles for targeted drug delivery to diseased cells.

Recent clinical trials have demonstrated the safety and efficacy of Fmoc-based prodrugs like CAS No 2171726-15-9 in treating various conditions. These trials have highlighted the importance of understanding the pharmacokinetics and pharmacodynamics of such compounds to optimize their therapeutic potential. Researchers are currently exploring ways to further enhance the bioavailability of this compound through modifications to its structure or formulation.

In conclusion, CAS No 2171726